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Compound of Interest

Compound Name: Trisodium pentacyanoaminoferrate

Cat. No.: B086921

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trisodium pentacyanoaminoferrate, also known by synonyms such as Sodium
pentacyanoammineferroate(ll), is an inorganic coordination compound with the CAS number
14099-05-9. This complex consists of a central iron(ll) ion coordinated to five cyanide ligands
and one ammine ligand, with three sodium ions as counterions. It is typically available as a
yellow-green crystalline solid that is soluble in water.[1][2] This technical guide provides a
comprehensive overview of its chemical and physical properties, detailed experimental
protocols for its synthesis, and an analysis of its known applications and biological interactions.

Core Properties

Trisodium pentacyanoaminoferrate is a well-characterized coordination complex. Its
properties are summarized in the tables below.

Chemical and Physical Properties
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Property Value Reference(s)

CAS Number 14099-05-9 [11[2][3]

Molecular Formula CsHsFeNsNas [11[2][3]

Molecular Weight 271.93 g/mol [1112][3]

Appearance Yellow-green crystalline solid [1112]

Solubility Soluble in water [1]

Purity (typical) >95% [1]
Trisodium;azane;iron(2+);pent

IUPAC Name ] [2][3]
acyanide
OGMPDCMTFVOHSM-

InChl Key [1][2]
UHFFFAOYSA-N

. . Characteristic
Spectroscopic Technique Reference(s)

Peaks/Signals

Infrared (IR) Spectroscopy

~2100 cm~t (C=N stretching

vibration)

[2]

UV-Visible (UV-Vis)

Spectroscopy

Used for quantitative analysis.
Forms colored adducts with

aromatic nitro compounds with
Amax in the range of 480-540

nm.

[1]

Synthesis of Trisodium Pentacyanoaminoferrate

The most common and established method for the synthesis of Trisodium

pentacyanoaminoferrate involves the reduction of sodium nitroprusside (disodium

pentacyanonitrosylferrate) with ammonia.[1] An alternative method involves the direct reaction

of an iron(ll) salt with sodium cyanide and ammonia.[4]
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Experimental Protocol: Synthesis from Sodium
Nitroprusside

This protocol is based on the well-established reduction of sodium nitroprusside.
Materials:

e Sodium nitroprusside (Naz[Fe(CN)sNO]-2H20)

Concentrated ammonia solution (e.g., 28-30%)

Ethanol

Deionized water

Inert gas (Nitrogen or Argon)

Ice bath

Equipment:

e Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e Buchner funnel and filter paper

e Vacuum flask

e Schlenk line or similar inert atmosphere setup
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve sodium
nitroprusside in deionized water. The reaction should be conducted under an inert
atmosphere of nitrogen or argon to prevent oxidation of the iron(ll) center.[1]
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Cooling: Place the flask in an ice bath and cool the solution to 0-5 °C with continuous stirring.

[1]

Addition of Ammonia: Slowly add an excess of concentrated ammonia solution to the cooled
sodium nitroprusside solution using a dropping funnel. The pH of the reaction mixture should
be maintained in the alkaline range of 10-12.[1]

Reaction: Allow the reaction to proceed with continuous stirring at 0-5 °C for approximately
24 hours. The reaction should be carried out in the dark to prevent photodegradation of the
reactants and product.[1]

Precipitation and Isolation: The product, Trisodium pentacyanoaminoferrate, will
precipitate out of the solution as a yellow-green solid. Isolate the precipitate by vacuum
filtration using a Buchner funnel.

Washing: Wash the collected solid with cold ethanol to remove unreacted ammonia and
other impurities.[1]

Drying: Dry the final product under vacuum.

Experimental Workflow: Synthesis from Sodium
Nitroprusside
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Synthesis of Trisodium Pentacyanoaminoferrate

Reaction Preparation

Dissolve Sodium Nitroprusside in Water

:

Introduce Inert Atmosphere (N2 or Ar)

:

Cool to 0-5 °C in Ice Bath

Reaction

Slowly Add Concentrated Ammonia (pH 10-12)

:

Stir for 24 hours at 0-5 °C in the Dark

Product Isolatior] and Purification

Precipitation of Yellow-Green Solid

:

Vacuum Filtration

:

Wash with Cold Ethanol

:

Dry Under Vacuum

Click to download full resolution via product page

Caption: Workflow for the synthesis of Trisodium pentacyanoaminoferrate.
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Safety and Handling

Trisodium pentacyanoaminoferrate is classified as a toxic compound.[1][3]

GHS Hazard Information

. . Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)
o . H301: Toxic if
Acute Toxicity (Oral) waalt text Danger
swallowed
Acute Toxicity k, H311: Toxic in contact
laalt text Danger ) ]
(Dermal) with skin
Acute Toxicity by o
_ laalt text Danger H331: Toxic if inhaled
(Inhalation)

Data from PubChem.[3]

Precautionary Statements: Users should handle this compound with appropriate personal
protective equipment, including gloves, lab coat, and eye protection, in a well-ventilated area or
fume hood. Avoid ingestion, inhalation, and contact with skin.[3]

Applications and Biological Relevance

The primary applications of Trisodium pentacyanoaminoferrate are in the field of analytical
chemistry. It is utilized as a reagent for the spectrophotometric determination of various
substances, including aromatic nitro compounds.[1] It also plays a role in fundamental
coordination chemistry research.

Signaling Pathways and Drug Development

Currently, there is no scientific literature that directly implicates Trisodium
pentacyanoaminoferrate in the modulation of specific biological signaling pathways. Its
chemical properties are not suggestive of a role as a signaling molecule or a modulator of
common drug targets. The compound's toxicity is primarily attributed to the presence of
cyanide ligands. The focus of research on this and similar pentacyanoferrate complexes has
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been on their coordination chemistry, reactivity, and analytical applications rather than their
interaction with biological systems in a therapeutic context.[5][6] Therefore, its direct relevance
to drug development as a therapeutic agent is considered low.

Logical Relationship of Compound to Biological Activity

Biological Activity Assessment

Trisodium Pentacyanoaminoferrate
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Caption: Assessment of the biological relevance of Trisodium pentacyanoaminoferrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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